1-(3-(diethylamino)propyl)-3-hydroxy-4-(2-methylimidazo[1,2-a]pyridine-3-carbonyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-1-[3-(diethylamino)propyl]-4-[hydroxy-(2-methylimidazo[1,2-a]pyridin-3-yl)methylidene]-5-pyridin-3-ylpyrrolidine-2,3-dione
• InChI: InChI=1S/C25H29N5O3/c1-4-28(5-2)13-9-15-30-22(18-10-8-12-26-16-18)20(24(32)25(30)33)23(31)21-17(3)27-19-11-6-7-14-29(19)21/h6-8,10-12,14,16,22,31H,4-5,9,13,15H2,1-3H3/b23-20+
• InChI Key: DFFLUCJXDOKMOC-BSYVCWPDSA-N
• Canonical SMILES: CCN(CC)CCCN1C(C(=C(C2=C(N=C3N2C=CC=C3)C)O)C(=O)C1=O)C4=CN=CC=C4
• Isomeric SMILES: CCN(CC)CCCN1C(/C(=C(/C2=C(N=C3N2C=CC=C3)C)\O)/C(=O)C1=O)C4=CN=CC=C4
• Molecular Formula: C25H29N5O3
• Molecular Weight: 447.5 g/mol
• CAS No.: 630063-99-9

Description

1-(3-(diethylamino)propyl)-3-hydroxy-4-(2-methylimidazo[1,2-a]pyridine-3-carbonyl)-5-(pyridin-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C25H29N5O3 and its molecular weight is 447.539. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with intricate heterocyclic structures, similar to the one described, are often synthesized to study their structural properties and to explore their potential as scaffolds for further chemical modifications. For instance, the study by Hong-qiang Liu et al. (2012) detailed the structural analysis of a complex compound, revealing interactions such as hydrogen bonding which could be pivotal for understanding the chemical behavior and reactivity of related compounds (Hong-qiang Liu et al., 2012).

Potential Biological Activities

The synthesis of heterocyclic compounds often aims to evaluate their biological activities. H. Burch and R. M. Herbst (1966) synthesized a series of benzimidazoles to assess their biological activities, although they did not show significant results (H. Burch & R. M. Herbst, 1966). This highlights the ongoing search for new compounds that might exhibit useful properties such as antimicrobial or antiproliferative effects.

Chemical Reactivity and Applications

Research on the chemical reactivity of heterocyclic compounds and their potential applications is crucial. M. Castellanos et al. (1985) explored the nucleophilic substitution in quaternary salts of N,N'-linked biazoles, shedding light on the reactivity of similar compounds which could be instrumental in designing new chemical entities with desired functionalities (M. Castellanos et al., 1985).